Cas no 15414-78-5 (1-phenylimidazolidine-2,4-dione)

• Product Name: 1-phenylimidazolidine-2,4-dione
• CAS No: 15414-78-5
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD00184257
• CID: 1328126
• PubChem ID: 570576
• Update Time: 2025-04-24

1-phenylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione, 1-phenyl-
• 1-phenylimidazolidine-2,4-dione
• BS-13815
• AKOS000295387
• G44422
• 1-Phenyl-2,4-imidazolidinedione #
• IDI1_019375
• AG-205/04719050
• MFCD00184257
• EU-0000111
• HMS2810E12
• EN300-30724
• HMS1473C13
• CS-0245600
• 15414-78-5
• 1-phenylhydantoin
• DTXSID50341137
• ChemDiv3_000057
• STK397463
• MLS001030077
• SR-01000389072
• 1-Phenyl-imidazolidine-2,4-dione
• SR-01000389072-1
• 1-Phenyl-2,4-imidazolidinedione
• Z57138521
• DS-021983
• 1-Phenyl-imidazolidin-2,4-dione
• SMR000427275
• CHEMBL1381877
• SCHEMBL746783
• NCGC00172602-01

• MDL： MFCD00184257
• Inchi： 1S/C9H8N2O2/c12-8-6-11(9(13)10-8)7-4-2-1-3-5-7/h1-5H,6H2,(H,10,12,13)
• InChI Key： MPAFAYXEPQCBPP-UHFFFAOYSA-N
• SMILES： O=C1NC(CN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 1-phenylimidazolidine-2,4-dione

Comprehensive Guide to 2,4-Imidazolidinedione, 1-phenyl- (CAS No. 15414-78-5): Properties, Applications, and Market Insights

2,4-Imidazolidinedione, 1-phenyl- (CAS No. 15414-78-5) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and chemical research. This heterocyclic compound, also known as 1-phenylhydantoin, belongs to the imidazolidinedione family and exhibits versatile properties that make it valuable in various industrial and scientific applications. In this comprehensive guide, we explore its chemical characteristics, synthesis methods, applications, and emerging trends in the global market.

The molecular formula of 2,4-Imidazolidinedione, 1-phenyl- is C9H8N2O2, with a molecular weight of 176.17 g/mol. Its structure features a five-membered imidazolidinedione ring substituted with a phenyl group at the 1-position, which contributes to its distinct chemical behavior. Researchers have studied its crystalline properties, solubility profiles, and stability under various conditions, making it a subject of interest in material science and drug development. Recent studies highlight its potential as a building block for more complex molecules in medicinal chemistry.

One of the most prominent applications of 1-phenylhydantoin is in pharmaceutical research, where it serves as a precursor or intermediate in the synthesis of bioactive compounds. Its structural similarity to certain anticonvulsant drugs has sparked investigations into its potential therapeutic properties. Additionally, the compound's ability to form stable complexes with metals has led to its use in catalysis and coordination chemistry. These diverse applications align with current industry trends toward multifunctional chemical intermediates.

The synthesis of 2,4-Imidazolidinedione, 1-phenyl- typically involves the condensation reaction of phenylurea with glyoxylic acid or its derivatives. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the growing demand for sustainable chemistry practices. Researchers are exploring green chemistry alternatives, such as solvent-free reactions or biocatalytic methods, to produce this compound more efficiently—a topic frequently searched in academic and industrial chemistry circles.

From a market perspective, the demand for 15414-78-5 has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. The compound's niche applications in high-value products contribute to its premium pricing in the fine chemicals market. Industry analysts note increasing interest from research institutions and pharmaceutical companies looking for novel heterocyclic compounds, making 1-phenyl-2,4-imidazolidinedione a compound to watch in coming years.

Quality control and analytical characterization of 2,4-Imidazolidinedione, 1-phenyl- are critical aspects of its commercial production. Advanced techniques like HPLC, mass spectrometry, and NMR spectroscopy are employed to ensure product purity and batch consistency. These analytical methods are frequently discussed in online chemistry forums and represent common search queries among quality control professionals and researchers working with this compound.

Safety considerations for handling 1-phenylhydantoin follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during its handling. Material safety data sheets provide detailed information about storage conditions and compatibility—another area of frequent online searches by laboratory personnel and regulatory compliance officers.

Emerging research directions for CAS 15414-78-5 include its potential in materials science applications, particularly in the development of novel polymers with specific thermal or mechanical properties. Some studies investigate its use as a ligand in coordination chemistry or as a template for molecular imprinting. These cutting-edge applications generate considerable interest in scientific literature and patent filings, reflecting the compound's ongoing relevance in advanced research.

For researchers and industry professionals seeking 2,4-Imidazolidinedione, 1-phenyl-, several specialty chemical suppliers offer this compound in various quantities and purity grades. The global supply chain has become more robust in recent years, with improved logistics ensuring reliable access to this important chemical intermediate. Procurement specialists often search for vendor comparisons and bulk pricing information, making this practical aspect an important consideration in comprehensive compound profiles.

In conclusion, 2,4-Imidazolidinedione, 1-phenyl- (CAS No. 15414-78-5) represents an interesting case study in the value of specialized heterocyclic compounds. Its combination of structural features, synthetic accessibility, and diverse potential applications ensures its continued importance in chemical research and industrial applications. As scientific understanding of this compound grows and new applications emerge, it will likely maintain its position as a valuable tool in the chemist's repertoire.